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Compound of Interest

Compound Name: Weddellite

Cat. No.: B1203044

For researchers, scientists, and drug development professionals, ensuring safe handling of all
laboratory materials is paramount. This document provides critical safety and logistical
information for the handling of Weddellite, a mineral form of calcium oxalate dihydrate
(CaC204-2H20). Adherence to these guidelines is essential for minimizing risk and ensuring a
safe laboratory environment.

Hazard Identification and Personal Protective
Equipment

Weddellite, as a calcium oxalate compound, is harmful if swallowed or in contact with skin.[1]
[2] It can cause irritation to the skin, eyes, and respiratory tract.[3] Therefore, appropriate
personal protective equipment (PPE) must be worn at all times when handling this substance.

Recommended Personal Protective Equipment (PPE):
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against airborne dust
particles and potential

splashes.

Hand Protection

Chemically resistant,
impervious gloves (e.g., butyl

rubber, natural rubber).

Prevents skin contact and

absorption.

Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

NIOSH/MSHA-approved
respirator (e.g., N95 or P100)

Required when there is a
potential for dust generation to

prevent inhalation.[3][4]

Quantitative Safety Data

While specific occupational exposure limits for Weddellite are not widely established, it is

crucial to handle it in a manner that minimizes dust generation and exposure. The following

table summarizes key safety-related data for calcium oxalate.

Parameter Value Reference
Chemical Formula CaC204-2H20 [5]
Molecular Weight 164.13 g/mol [5]
White to yellowish-brown
Appearance ) [6]
crystalline powder
Melting Point 200 °C /392 °F [61[7]
Density 2.2 g/lcm3 at 20 °C [6]
Harmful if swallowed or in
Hazards contact with skin (H302 + [11[2]

H312)
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Standard Operating Procedure for Handling
Weddellite

The following diagram outlines the standard procedure for handling Weddellite in a laboratory

setting, from preparation to disposal.
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Don appropriate PPE
(Gloves, Goggles, Lab Coat)

:

Prepare well-ventilated workspace
(e.g., fume hood)

:

Gather all necessary materials
and equipment
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Handling
Y
Carefully weigh the required
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Transfer to experimental setup,
avoiding dust generation
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Post-Exeeriment

Decontaminate workspace and
equipment with soap and water

:

Properly remove and dispose
of contaminated PPE

[Wash hands thoroughla
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Collect waste in a labeled,
sealed container

:

Dispose of as hazardous waste
according to institutional and
local regulations
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Standard Operating Procedure for Weddellite Handling.
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Experimental Protocol: General Procedure for
Working with Weddellite Powder

This protocol outlines the essential steps for safely handling Weddellite powder in a research

setting.

1. Preparation and Precautionary Measures:

Ensure a Safety Data Sheet (SDS) for calcium oxalate is readily available.

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.[3]

Confirm that an eyewash station and safety shower are accessible.[8]

Don all required PPE: safety goggles, chemical-resistant gloves, and a lab coat. If significant
dust is anticipated, a respirator is necessary.

. Handling and Experimental Steps:

Place a weighing paper or boat on a calibrated analytical balance.

Carefully scoop the desired amount of Weddellite powder onto the weighing paper, avoiding
any actions that could create airborne dust.

Gently transfer the weighed powder into the reaction vessel or experimental apparatus.

If dissolving or creating a suspension, add the solvent slowly to the powder to prevent
splashing.

Keep the container of Weddellite tightly sealed when not in use and store it in a cool, dry
place away from incompatible materials like strong oxidizing agents.[8]

. Spill and Emergency Procedures:

In the event of a small spill, carefully sweep or vacuum the solid material into a designated
waste container, avoiding dust generation.[8]

For larger spills, refer to the "Weddellite Spill Response Workflow" diagram.

If skin contact occurs, immediately wash the affected area with plenty of soap and water.[8]
In case of eye contact, flush the eyes with copious amounts of water for at least 15 minutes
and seek medical attention.[8]

If inhaled, move to an area with fresh air. If breathing is difficult, seek immediate medical
attention.[8]

If swallowed, rinse the mouth with water and seek immediate medical attention. Do not
induce vomiting.[8]
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4. Waste Disposal:

» Collect all Weddellite waste, including contaminated consumables (e.g., weighing paper,
gloves), in a clearly labeled, sealed container.

» Dispose of the waste as hazardous chemical waste in accordance with your institution's and
local environmental regulations.[8]

5. Post-Handling Procedures:

e Thoroughly clean the work area and any equipment used with soap and water.
o Carefully remove and dispose of contaminated gloves and other disposable PPE.
e Wash hands thoroughly with soap and water after completing the work.

Weddellite Spill Response Workflow

The following diagram provides a step-by-step guide for responding to a Weddellite spill in the
laboratory.
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Workflow for responding to a Weddellite spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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